Cas no 929513-44-0 ((2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one)
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(2,3-dihydro-8-methoxy-1,4-benzodioxin-6-yl)-1-(4-hydroxyphenyl)-
- (2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one
-
- Inchi: 1S/C18H16O5/c1-21-16-10-12(11-17-18(16)23-9-8-22-17)2-7-15(20)13-3-5-14(19)6-4-13/h2-7,10-11,19H,8-9H2,1H3
- InChI Key: QHJYTICXCHYYEW-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(O)C=C1)(=O)C=CC1=CC(OC)=C2OCCOC2=C1
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-4451-2μmol |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-5μmol |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-10μmol |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-1mg |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-2mg |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-3mg |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-4mg |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-5mg |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-10mg |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 10mg |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4451-15mg |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one |
929513-44-0 | 90%+ | 15mg |
$89.0 | 2023-04-26 |
(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one
Exploring the Properties and Applications of (2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one (CAS No. 929513-44-0)
The compound (2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one, identified by its CAS No. 929513-44-0, is a synthetic chalcone derivative with significant potential in pharmaceutical and biochemical research. Chalcones, characterized by their α,β-unsaturated ketone structure, are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. This particular derivative, with its unique 8-methoxy-2,3-dihydro-1,4-benzodioxin moiety, has garnered attention for its enhanced stability and bioavailability compared to simpler chalcones.
Recent studies have highlighted the role of (2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one in modulating cellular pathways associated with oxidative stress and inflammation. Researchers are particularly interested in its potential as a tyrosinase inhibitor, which could make it a candidate for skincare applications targeting hyperpigmentation. Additionally, its 4-hydroxyphenyl group contributes to its radical-scavenging capabilities, aligning with the growing demand for natural-inspired antioxidants in nutraceuticals.
The synthesis of CAS No. 929513-44-0 typically involves a Claisen-Schmidt condensation between 4-hydroxybenzaldehyde and 8-methoxy-2,3-dihydro-1,4-benzodioxin-6-carbaldehyde, followed by purification via recrystallization. This process yields a high-purity product suitable for rigorous pharmacological testing. Analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its structural integrity, ensuring reproducibility in research settings.
In the context of drug discovery, this compound’s benzodioxin ring system is noteworthy. Benzodioxin derivatives are frequently explored for their ability to interact with G-protein-coupled receptors (GPCRs), which are critical targets in treating neurological disorders. Preliminary data suggest that 929513-44-0 may exhibit selectivity toward specific GPCR subtypes, though further in vivo studies are needed to validate these findings.
From an industrial perspective, the scalability of (2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one synthesis is a key consideration. Optimizing reaction conditions to reduce energy consumption and waste aligns with the principles of green chemistry, a trending topic in sustainable pharmaceutical manufacturing. Companies are also investigating its incorporation into cosmetic formulations, capitalizing on consumer interest in multifunctional active ingredients.
As the scientific community continues to explore CAS No. 929513-44-0, its versatility underscores the importance of chalcone derivatives in modern medicinal chemistry. Future research may focus on structural modifications to enhance its pharmacokinetic profile or expand its therapeutic applications, particularly in aging-related diseases where oxidative stress plays a pivotal role.
929513-44-0 ((2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)